6-Amino-3-[4-(pyrrolidinylsulfonyl)phenyl]picolinic acid, 95%

• IUPAC Name: 6-amino-3-(4-pyrrolidin-1-ylsulfonylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C16H17N3O4S/c17-14-8-7-13(15(18-14)16(20)21)11-3-5-12(6-4-11)24(22,23)19-9-1-2-10-19/h3-8H,1-2,9-10H2,(H2,17,18)(H,20,21)
• InChI Key: HPXDVEKHBGVFKP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=C(N=C(C=C3)N)C(=O)O
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol

Description

6-Amino-3-[4-(pyrrolidinylsulfonyl)phenyl]picolinic acid (6-APA) is an important organic compound used in many scientific research applications. It is a white crystalline solid with a molecular weight of 289.3 g/mol and a melting point of 128-130 °C. 6-APA is an intermediate in the synthesis of a variety of compounds, including antibiotics and anti-inflammatory agents. It also serves as a building block for the synthesis of other compounds, such as sulfonamides and sulfones. 6-APA is also used in the synthesis of a variety of heterocyclic compounds.

Scientific Research Applications

6-Amino-3-[4-(pyrrolidinylsulfonyl)phenyl]picolinic acid, 95% has a wide range of applications in scientific research. It is used in the synthesis of antibiotics, anti-inflammatory agents, and other heterocyclic compounds. It is also used in the synthesis of sulfonamides and sulfones. 6-Amino-3-[4-(pyrrolidinylsulfonyl)phenyl]picolinic acid, 95% is also used in the synthesis of a variety of heterocyclic compounds. It is also used in the synthesis of drugs, such as non-steroidal anti-inflammatory drugs (NSAIDs), and in the synthesis of organic catalysts.

Mechanism of Action

The mechanism of action of 6-Amino-3-[4-(pyrrolidinylsulfonyl)phenyl]picolinic acid, 95% is not well understood. However, it is known to be involved in the synthesis of a variety of heterocyclic compounds. It is also known to be involved in the synthesis of antibiotics, anti-inflammatory agents, and other drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Amino-3-[4-(pyrrolidinylsulfonyl)phenyl]picolinic acid, 95% are not well understood. However, it is known to be involved in the synthesis of a variety of heterocyclic compounds. It is also known to be involved in the synthesis of antibiotics, anti-inflammatory agents, and other drugs.

Advantages and Limitations for Lab Experiments

6-Amino-3-[4-(pyrrolidinylsulfonyl)phenyl]picolinic acid, 95% has several advantages and limitations when used in laboratory experiments. One of the advantages is that it is relatively easy to synthesize. Another advantage is that it is relatively stable and can be stored for long periods of time. The main limitation is that it is a relatively expensive reagent.

Future Directions

There are a number of potential future directions for 6-Amino-3-[4-(pyrrolidinylsulfonyl)phenyl]picolinic acid, 95% research. One potential direction is to further investigate its mechanism of action. Another potential direction is to develop new synthesis methods for 6-Amino-3-[4-(pyrrolidinylsulfonyl)phenyl]picolinic acid, 95% and other related compounds. Additionally, further research could be done to better understand the biochemical and physiological effects of 6-Amino-3-[4-(pyrrolidinylsulfonyl)phenyl]picolinic acid, 95%. Finally, research could be done to explore potential applications of 6-Amino-3-[4-(pyrrolidinylsulfonyl)phenyl]picolinic acid, 95% in the synthesis of drugs and other compounds.

Synthesis Methods

6-Amino-3-[4-(pyrrolidinylsulfonyl)phenyl]picolinic acid, 95% can be synthesized from 6-amino-3-chloro-4-phenylpyridine-2-carboxylic acid and pyrrolidinesulfonyl chloride. The reaction is carried out in a solvent such as dimethylformamide (DMF) with a base such as triethylamine (TEA). The reaction is carried out at a temperature of 60-70 °C for 4-5 hours. The product is then precipitated from the reaction mixture and dried.